Cas no 1806153-03-6 (3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806153-03-6
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4841081
• Update Time: 2025-07-20

3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7BrF3NO4/c1-17-6-2-5(18-9(11,12)13)4(3-10)7(14-6)8(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： GWHVDHIMXCUBPY-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=NC(=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806153-03-6)

3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806153-03-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and trifluoromethoxy functional groups, has garnered attention for its potential role in drug discovery and material science. Its molecular structure combines reactivity and stability, making it a valuable intermediate for synthesizing more complex molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned this compound as a subject of extensive study. Researchers are particularly intrigued by its potential in developing bioactive molecules, given the increasing demand for novel therapeutics targeting resistant pathogens and chronic diseases. The methoxy and trifluoromethoxy groups enhance its lipophilicity, a critical factor in drug design for improved membrane permeability.

In the context of green chemistry, 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid is also being explored for its compatibility with sustainable synthesis methods. With the rise of environmentally friendly protocols, this compound's reactivity under mild conditions aligns with the industry's shift toward reducing hazardous waste. Its applications extend to catalysis and ligand design, where its structural features facilitate selective transformations.

From a commercial perspective, the compound's relevance is underscored by its inclusion in high-throughput screening libraries. Pharmaceutical companies are actively investigating its derivatives for kinase inhibition and receptor modulation, addressing unmet medical needs in oncology and neurology. The carboxylic acid moiety further allows for versatile derivatization, enabling the creation of amides, esters, and other pharmacophores.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound, ensuring purity and consistency for research applications. Its stability under standard storage conditions (e.g., inert atmosphere, low temperature) makes it a practical choice for laboratories focused on medicinal chemistry and process optimization.

As the scientific community continues to explore structure-activity relationships (SAR), 3-(Bromomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid remains a key player in the development of next-generation small-molecule therapeutics. Its synergy with emerging technologies like AI-driven drug discovery and automated synthesis platforms further amplifies its potential. For researchers seeking innovative building blocks, this compound offers a balance of reactivity and tunability, paving the way for breakthroughs in precision medicine.

In summary, the versatility of CAS No. 1806153-03-6 underscores its importance in modern chemical research. Whether in academia or industry, its applications span from lead compound optimization to material science innovations, solidifying its role as a cornerstone in organic synthesis.